![molecular formula C24H31N3O B4842746 1-benzyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine](/img/structure/B4842746.png)
1-benzyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine
Overview
Description
1-benzyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine, commonly known as BZP, is a synthetic compound that belongs to the piperazine class of drugs. BZP has gained popularity among recreational drug users due to its stimulant properties. However, BZP has also found potential applications in scientific research due to its unique chemical properties.
Mechanism of Action
BZP acts as a stimulant by increasing the release of dopamine, serotonin, and norepinephrine in the brain. BZP also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. The increased levels of neurotransmitters result in enhanced mood, alertness, and cognitive function.
Biochemical and Physiological Effects:
BZP has been shown to have several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. BZP also affects the release of hormones such as cortisol and prolactin, which are involved in stress response and lactation, respectively. BZP has also been shown to affect glucose metabolism and insulin secretion, which may have implications for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
BZP has several advantages for use in scientific research, including its ability to selectively target specific neurotransmitter systems and its relatively short half-life. However, BZP also has several limitations, including its potential for abuse and dependence, its narrow therapeutic window, and its potential for adverse effects on cardiovascular and neurological function.
Future Directions
There are several future directions for research on BZP, including the development of new synthetic analogs with improved pharmacokinetic properties and reduced potential for abuse. BZP may also have potential applications in the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, further research is needed to elucidate the mechanisms underlying the biochemical and physiological effects of BZP and to identify potential drug interactions and adverse effects.
In conclusion, BZP is a synthetic compound that has potential applications in scientific research due to its unique chemical properties. BZP has been shown to affect neurotransmitter release and has been studied for its potential use in the treatment of neurological disorders. However, BZP also has limitations and potential for adverse effects, making it important to carefully consider its use in scientific research. Future research on BZP may lead to the development of new treatments for neurological and psychiatric disorders and a better understanding of the mechanisms underlying its effects.
Scientific Research Applications
BZP has been used in several scientific studies to investigate its effects on various physiological and biochemical processes. BZP has been shown to affect the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in mood regulation, reward processing, and cognitive function. BZP has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-[4-(piperidin-1-ylmethyl)phenyl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O/c28-24(23-11-9-22(10-12-23)20-25-13-5-2-6-14-25)27-17-15-26(16-18-27)19-21-7-3-1-4-8-21/h1,3-4,7-12H,2,5-6,13-20H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKBYMEVGYPPTGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)C(=O)N3CCN(CC3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.